Cas no 1561-99-5 (Ethanesulfonic acid,2-hydroxy-, potassium salt (1:1))
Ethanesulfonic acid, 2-hydroxy-, potassium salt (1:1) is a potassium-substituted hydroxyalkanesulfonate with applications in organic synthesis and buffering systems. Its key advantages include high water solubility and stability under a range of pH conditions, making it suitable for use as a zwitterionic buffer in biochemical and enzymatic studies. The presence of both sulfonic and hydroxyl groups enhances its chelating properties, while the potassium counterion improves compatibility with biological systems. This compound is particularly valued for its low toxicity and minimal interference with sensitive reactions, ensuring reliable performance in analytical and preparative processes.
1561-99-5 structure
Product Name:Ethanesulfonic acid,2-hydroxy-, potassium salt (1:1)
CAS No:1561-99-5
MF:C2H5KO4S
MW:164.222000837326
CID:183860
PubChem ID:23689117
Update Time:2025-05-27
Ethanesulfonic acid,2-hydroxy-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonic acid,2-hydroxy-, potassium salt (1:1)
- POTASSIUM ISETHIONATE
- 2-Hydroxy-aethansulfonsaeure,Kaliumsalz
- 2-Hydroxyethanesulfonicacidpotassiumsalt
- 2-hydroxy-ethanesulfonicacimonopotassiumsalt
- Isethionic acid
- Isethionic acid,potassium salt
- PHES
- potassium 2-hydroxyethanesulfonate
- potassium 2-hydroxyethanesulphonate
- potassium isethyonate
- potassium N-(2-hydroxyethyl)sulfamate
- potassium salt of 2-hydroxy ethane-1-sulfonic acid
- SCHEMBL1304649
- 1561-99-5
- DTXSID40883692
- EINECS 216-342-0
- Ethanesulfonic acid, 2-hydroxy-, potassium salt (1:1)
- ISETHIONIC ACID POTASSIUM SALT
- NS00083422
- potassium;2-hydroxyethanesulfonate
- Ethanesulfonic acid, 2-hydroxy-, monopotassium salt
- NSC 1898
- potassium isethionate, AldrichCPR
- Potassium2-hydroxyethanesulfonate
- DMNPUBKRNRRYMC-UHFFFAOYSA-M
- DTXCID001023196
- G77789
-
- Inchi： 1S/C2H6O4S.K/c3-1-2-7(4,5)6;/h3H,1-2H2,(H,4,5,6);/q;+1/p-1
- InChI Key： DMNPUBKRNRRYMC-UHFFFAOYSA-M
- SMILES： [K+].S(CCO)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 163.95500
- Monoisotopic Mass: 163.955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- Topological Polar Surface Area: 74.6
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.625
- Melting Point: 191-193°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 85.81000
- LogP: -0.39530
- Solubility: dissolve in water
Ethanesulfonic acid,2-hydroxy-, potassium salt (1:1) Security Information
- Hazard Category Code： 40-36
- Safety Instruction： S24/25; S36; S22
-
Hazardous Material Identification：
- Risk Phrases：R40
Ethanesulfonic acid,2-hydroxy-, potassium salt (1:1) Customs Data
- HS CODE：2905590090
- Customs Data：
China Customs Code:
2905590090Overview:
2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Ethanesulfonic acid,2-hydroxy-, potassium salt (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P922794-25g |
POTASSIUM ISETHIONA |
1561-99-5 | 98% | 25g |
￥2,358.00 | 2022-08-31 | |
| A2B Chem LLC | AA78258-1g |
Potassium isethionate |
1561-99-5 | 98% | 1g |
$109.00 | 2024-04-20 | |
| A2B Chem LLC | AA78258-5g |
Potassium isethionate |
1561-99-5 | 98% | 5g |
$379.00 | 2024-04-20 |
Ethanesulfonic acid,2-hydroxy-, potassium salt (1:1) Related Literature
-
1. 66. Reactions of ethylene oxides. Part II. Reactions with thioamides, thiols, and inorganic sulphur saltsC. C. J. Culvenor,W. Davies,N. S. Heath J. Chem. Soc. 1949 278
-
2. 152. Isethionic acidAlan A. Goldberg J. Chem. Soc. 1942 716
-
4. L.—Derivatives of taurine. Part IIJ. William James J. Chem. Soc. Trans. 1886 49 486
-
5. 120. Synthesis of derivatives of taurinamideAlan A. Goldberg J. Chem. Soc. 1945 464
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